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Introduction to Stellarator and Heliotron Concepts
Stellarators and heliotrons are magnetic confinement fusion devices designed to harness the

power of nuclear fusion for energy generation. Unlike their more common counterparts,

tokamaks, which rely on a large plasma current to create the confining magnetic field,

stellarators and heliotrons generate the necessary twisted magnetic field entirely through

external coils.[1] This fundamental difference offers the potential for steady-state operation, a

significant advantage for future fusion power plants.[2]

The stellarator concept was invented by Lyman Spitzer in 1951. The name "stellarator" is a

reference to the stars, where fusion naturally occurs. Early stellarator designs, often referred to

as classical stellarators, faced challenges with plasma confinement.[3] However,

advancements in computational modeling and engineering have led to the development of

optimized stellarators with significantly improved performance.[3]

The heliotron is a specific type of stellarator, a branch of the stellarator family developed in

Japan.[4] The primary distinction lies in the coil configuration. While classical stellarators often

use a combination of helical and toroidal field coils, heliotrons typically employ a continuous

helical coil and a pair of poloidal field coils to generate the magnetic field. This simplified coil

structure can offer advantages in manufacturing and magnetic field manipulation.
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This technical guide provides an in-depth overview of the core principles of stellarators and

heliotrons, a comparative analysis of key experimental devices, and detailed methodologies

for significant experiments conducted on these machines.

Fundamental Principles of Magnetic Confinement
The core principle of both stellarators and heliotrons is to create a magnetic cage to confine a

high-temperature plasma, preventing it from touching the walls of the vacuum vessel.[5] This is

achieved by generating a magnetic field with nested flux surfaces, which are surfaces on which

the magnetic field lines lie.[1] To prevent charged particles from drifting out of the confinement

region, the magnetic field lines must have a rotational transform, meaning they twist as they

travel around the torus.[1]

In stellarators and heliotrons, this rotational transform is generated by the complex three-

dimensional shape of the external magnetic coils.[1] This is in contrast to tokamaks, where the

rotational transform is primarily created by the large electrical current flowing through the

plasma itself. The absence of a large net plasma current in stellarators mitigates the risk of

major disruptions, a type of instability that can terminate the plasma discharge in tokamaks.

The magnetic field configuration in stellarators is optimized to minimize neoclassical transport,

which is the loss of particles and energy due to collisions in the complex 3D magnetic field.[6]

Modern stellarators, like Wendelstein 7-X, are designed based on principles of quasi-symmetry,

which aims to make the magnetic field strength appear more uniform to the drifting particles,

thereby improving confinement.[7]

Key Stellarator and Heliotron Devices: A
Comparative Overview
This section provides a comparative overview of four leading stellarator and heliotron devices:

Wendelstein 7-X, the Large Helical Device (LHD), the Helically Symmetric eXperiment (HSX),

and Heliotron J. The quantitative data for these devices are summarized in the tables below

for easy comparison.

Device Specifications
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Parameter
Wendelstein 7-
X (W7-X)

Large Helical
Device (LHD)

Helically
Symmetric
eXperiment
(HSX)

Heliotron J

Device Type

Optimized

Stellarator

(Helias)

Heliotron

Quasi-Helically

Symmetric

Stellarator

Helical-Axis

Heliotron

Location
Greifswald,

Germany
Toki, Gifu, Japan

Madison,

Wisconsin, USA
Kyoto, Japan

Major Radius (R) 5.5 m[8] 3.9 m[9] 1.2 m[4] 1.2 m[10]

Minor Radius (a) 0.53 m[8] 0.6 m[9] 0.15 m[4] 0.1-0.2 m[10]

Plasma Volume 30 m³[8] - 0.44 m³[4] -

Magnetic Field

(on axis)
up to 3.0 T[8] up to 3.0 T[9] up to 1.25 T[4] up to 1.5 T[10]

Number of Field

Periods
5[8] 10 4[4] 4[11]

Coil System

50 non-planar,

20 planar

superconducting

coils[8]

Superconducting

helical and

poloidal coils[9]

48 modular

coils[4]

L=1/M=4 helical

coil, toroidal and

vertical coils[3]

Plasma Performance Parameters
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Parameter
Wendelstein 7-
X (W7-X)

Large Helical
Device (LHD)

Helically
Symmetric
eXperiment
(HSX)

Heliotron J

Max. Electron

Temperature (Te)
~10 keV[11] ~10 keV ~3 keV < 3 keV[10]

Max. Ion

Temperature (Ti)

~40 million °C

(~3.4 keV)[12]
~8.1 keV - < 0.5 keV[10]

Max. Plasma

Density (ne)
~2 x 10²⁰ m⁻³[8]

~1.2 x 10²¹

m⁻³[13]
~8 x 10¹⁸ m⁻³[4]

< 1 x 10²⁰

m⁻³[10]

Energy

Confinement

Time (τE)

> 200 ms ~0.3 s - -

Fusion Triple

Product (n T τE)

~6 x 10²⁶

degree-seconds

per m³[12]

- - -

Pulse Duration up to 100 s[8] up to 3,900 s[9] 0.2 s[4] 0.5 s[3]

Heating and Diagnostic Systems

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.nifs.ac.jp/report/annrep16/pdf/476.pdf
https://www.nifs.ac.jp/itc/itc18/dir_ITC18_abstract081014/1-1_RecentExp(5)/abs_1-1_69_h-okada.pdf
https://www.nifs.ac.jp/report/NIFS-963.pdf
https://www.nifs.ac.jp/itc/itc18/dir_ITC18_abstract081014/1-1_RecentExp(5)/abs_1-1_69_h-okada.pdf
https://en.wikipedia.org/wiki/Large_Helical_Device
https://www.jspf.or.jp/JPFRS/PDF/Vol3/jpfrs2000_03-477.pdf
https://hsx.wisc.edu/wp-content/uploads/sites/747/2015/12/Experimental-Evidence-for-Improved-Confinement-with-Quasisymmetry-in-HSX.pdf
https://www.nifs.ac.jp/itc/itc18/dir_ITC18_abstract081014/1-1_RecentExp(5)/abs_1-1_69_h-okada.pdf
https://www.nifs.ac.jp/report/NIFS-963.pdf
https://en.wikipedia.org/wiki/Large_Helical_Device
https://heliotronj.iae.kyoto-u.ac.jp/en/equipment.html
https://hsx.wisc.edu/wp-content/uploads/sites/747/2015/12/Experimental-Evidence-for-Improved-Confinement-with-Quasisymmetry-in-HSX.pdf
https://en.wikipedia.org/wiki/Helically_Symmetric_Experiment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12084254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


System
Wendelstein 7-
X (W7-X)

Large Helical
Device (LHD)

Helically
Symmetric
eXperiment
(HSX)

Heliotron J

Electron

Cyclotron

Resonance

Heating (ECRH)

up to 15 MW[8] Yes[9] 100 kW[4] 0.4 MW[10]

Neutral Beam

Injection (NBI)

up to 8 MW (for

OP-2)[8]
Yes[9] - 0.7 MW x 2[10]

Ion Cyclotron

Resonance

Heating (ICRF)

Yes (for OP1.2)

[8]
Yes[9] - 0.4 MW x 2[10]

Key Diagnostics

Interferometer,

Thomson

Scattering, X-ray

Imaging Crystal

Spectrometer

(XICS), Video

Cameras[10][14]

Neutron

diagnostics,

Thomson

Scattering,

Interferometer,

Spectrometers

Mach Probes,

UV

Spectroscopy,

Magnetic

Diagnostics[5]

[15]

Neutral Particle

Analyzer (NPA),

Diamagnetic

Loops, Visible

Spectroscopy[7]

[11]

Experimental Protocols
This section provides detailed methodologies for key experiments conducted on Wendelstein 7-

X and the Large Helical Device, focusing on achieving high-performance plasmas and high-

density operation, respectively.

High-Performance Plasma Operation in Wendelstein 7-X
Objective: To achieve and sustain high-performance plasmas characterized by high

temperature, density, and energy confinement time.

Experimental Setup:

Device: Wendelstein 7-X stellarator.
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Heating Systems: A combination of Electron Cyclotron Resonance Heating (ECRH) and

Neutral Beam Injection (NBI) is utilized. The ECRH system provides up to 7.5 MW of power,

while the NBI system can deliver up to 4.0 MW.[16]

Fueling: Plasma density is controlled via a combination of gas puffing through fast piezo

valves and a pellet injection system capable of injecting frozen hydrogen pellets.[6][16]

Wall Conditioning: Boronization of the first wall is performed to reduce impurities.[11]

Diagnostics: Key diagnostics for monitoring high-performance plasmas include Thomson

scattering for electron temperature and density profiles, X-ray Imaging Crystal Spectrometer

(XICS) for ion temperature, and an interferometer for line-averaged electron density.[6][17]

Experimental Procedure:

Pre-shot Preparation:

The vacuum vessel is conditioned using glow discharge cleaning and ECRH conditioning

discharges in helium to control impurities and wall recycling.[11]

The magnetic field configuration is set to the desired operational scenario.

Plasma Initiation and Ramp-up:

The plasma discharge is initiated with ECRH.

The plasma density is initially ramped up using gas puffing, controlled by a feedback loop

based on real-time interferometer measurements.[16]

High-Performance Phase:

NBI is injected into the ECRH-sustained plasma to provide additional heating and core

fueling.[16]

For achieving very high densities, a series of hydrogen pellets are injected. The timing,

frequency, and size of the pellets are pre-programmed to achieve the desired density

profile.[18] For instance, in some experiments, 10 to 20 pellets are injected at a frequency

of 20 to 30 Hz.[18]
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The ECRH power and NBI power are adjusted in real-time or according to a pre-

programmed waveform to maintain plasma stability and optimize performance.

Data Acquisition:

All relevant diagnostics are triggered to acquire data throughout the discharge.

High-speed cameras monitor the plasma-wall interactions and divertor performance.[10]

Plasma Termination:

The heating systems are ramped down in a controlled manner to terminate the plasma

discharge.

High-Density Plasma Operation with Pellet Injection in
LHD
Objective: To achieve and sustain high-density plasmas beyond the limits of gas puffing, using

pellet injection.

Experimental Setup:

Device: Large Helical Device (LHD).

Heating Systems: Primarily Neutral Beam Injection (NBI), with supplementary ECRH and

ICRF heating.

Fueling: A multi-barrel pellet injector capable of injecting frozen hydrogen or deuterium

pellets. The injector can fire pellets independently at arbitrary timings.[1]

Diagnostics: A suite of diagnostics including a FIR interferometer for density measurements,

Thomson scattering for temperature and density profiles, and CCD cameras to observe

pellet ablation.[19]

Experimental Procedure:

Target Plasma Formation:
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A target plasma is established and heated using NBI.[13]

Pellet Injection Sequence:

A series of pellets are injected into the NBI-heated plasma. The number of pellets (up to 8

in some experiments) and their timing are varied to study the effect on plasma density and

confinement.[4]

The pellet velocity is typically in the range of 200-500 m/s.[1]

Plasma Response and Control:

The plasma density is observed to increase significantly following pellet injection.[19]

The heating power from NBI is maintained or adjusted to sustain the high-density plasma.

Data Analysis:

The penetration depth of the pellets is analyzed using images from CCD cameras.[19]

The evolution of the plasma density profile is measured using the interferometer and

Thomson scattering systems.

The energy confinement time is calculated to assess the impact of high-density operation

on plasma performance.

Visualization of Core Concepts
The following diagrams, generated using the DOT language, illustrate key concepts and

workflows in stellarator and heliotron research.
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Caption: Fundamental principle of magnetic confinement in stellarators.
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Caption: Classification of major stellarator and heliotron types.
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Caption: A typical experimental workflow for achieving high-performance plasma.
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Conclusion
Stellarators and heliotrons represent a promising alternative path to achieving commercially

viable fusion energy. Their inherent capability for steady-state operation and the absence of

major plasma disruptions are significant advantages over the more widely studied tokamak

concept. Continuous advancements in plasma theory, computational modeling, and

experimental capabilities on devices like Wendelstein 7-X and LHD are pushing the boundaries

of stellarator performance. The detailed experimental data and protocols presented in this

guide offer valuable insights for researchers and scientists in the field of fusion energy and

related disciplines. The ongoing research and development in this area hold the key to

unlocking a clean, safe, and virtually limitless energy source for the future.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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